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Compound of Interest

Compound Name: (S)-Timolol-d9 (maleate)

Cat. No.: B12423472

Get Quote

Executive Summary
(S)-Timolol-d9 (maleate) is the deuterated isotopologue of the non-selective

-adrenergic antagonist Timolol.[1] It serves as the "gold standard" Internal Standard (IS) for LC-
MS/MS bioanalysis due to its identical chromatographic behavior to the analyte while providing
a distinct mass shift (+9 Da).

This guide focuses on the structural integrity of the deuterium label, the synthetic causality

ensuring high isotopic purity, and the bioanalytical logic required to prevent cross-talk during

mass spectrometry.

Molecular Architecture & Isotopic Design
The choice of the tert-butyl group as the labeling site is not arbitrary; it is a strategic decision

based on chemical stability and synthetic accessibility.

Compound: (S)-Timolol-d9 Maleate[1][2]

Chemical Name: (S)-1-(tert-butyl-d9-amino)-3-[(4-morpholino-1,2,5-thiadiazol-3-yl)oxy]-2-

propanol maleate[2]
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Isotopic Modification: Nine deuterium atoms replace the hydrogen atoms on the tert-butyl

moiety.

Mass Shift: The substitution of 9 protons (

H) with 9 deuterons (

H) results in a mass increase of +9.056 Da.

Structural Diagram (DOT)
The following diagram illustrates the molecular connectivity and the specific location of the

stable isotope label.
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Caption: Molecular connectivity of (S)-Timolol-d9. The d9 label is exclusively located on the

tert-butyl group, ensuring metabolic and chemical stability.

Synthesis & Quality Control
The synthesis of (S)-Timolol-d9 typically follows a convergent route. The critical step is the

introduction of the isotopic label via d9-tert-butylamine. This reagent is commercially available

with high isotopic purity (>99 atom % D), which directly translates to the final product.

Synthetic Protocol (Convergent)
Precursor Preparation: The core scaffold, 3-chloro-4-morpholino-1,2,5-thiadiazole, is reacted

with (S)-glycidol (or an equivalent chiral epoxide precursor) to form the Epoxide

Intermediate.
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Isotopic Labeling (Critical Step): The Epoxide Intermediate is subjected to a ring-opening

nucleophilic attack by d9-tert-butylamine.

Why this step? Introducing the label at the final stage minimizes the risk of isotopic dilution

and reduces the cost of using excess deuterated reagents.

Salt Formation: The resulting free base is treated with maleic acid in a solvent (e.g.,

isopropanol/acetone) to crystallize the stable maleate salt.

Quality Control Parameters
Parameter Specification Rationale

Chemical Purity > 98%

Essential to prevent non-

labeled impurities from

interfering with quantitation.

Isotopic Purity > 99% d9

Minimizes the presence of d0-

d8 isotopologues (the "M+0"

contribution) which would

cause false positives in the

analyte channel.

Chiral Purity > 99% ee (S-isomer)

Timolol is administered as the

S-enantiomer; the IS must

match the analyte's

stereochemistry to co-elute

perfectly.

Stability Profile
Understanding the stability of the label is paramount for accurate bioanalysis.

Isotopic Stability (Trustworthiness)
The deuterium atoms in (S)-Timolol-d9 are bonded to carbon atoms in a tert-butyl arrangement

(

hybridized).
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Non-Exchangeable: Unlike deuterium on heteroatoms (O-D, N-D) which exchanges instantly

with solvent protons, the C-D bonds on the tert-butyl group are chemically inert under

standard physiological and analytical conditions (pH 2–10).

No Back-Exchange: You can confidently use protic solvents (Methanol, Water) in your mobile

phase without washing off the label.

Chemical Stability
Solid State: The maleate salt is highly stable when stored at -20°C, protected from light and

moisture.

Solution State: Timolol is sensitive to photodegradation.

Protocol: All stock solutions and samples should be processed under low-light conditions

or in amber glassware.

pH Sensitivity: Stability is optimal at pH ~3–5. Avoid prolonged exposure to highly alkaline

conditions (pH > 10) which can promote degradation.

Bioanalytical Protocol (LC-MS/MS)[3]
This section details the validated workflow for using (S)-Timolol-d9 as an Internal Standard.

Mass Spectrometry Logic (MRM Transitions)
Timolol undergoes a characteristic fragmentation involving the loss of the tert-butyl amino side

chain (often as isobutene or a related fragment).

Analyte (Timolol):

Precursor: 317.2 (

)

Product: 261.0 (Loss of 56 Da,

)
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Internal Standard (Timolol-d9):

Precursor: 326.2 (

, 317 + 9)

Product: 261.0 (Loss of 65 Da,

+ H rearrangement)

Critical Insight: Note that both the analyte and the IS produce the same product ion (m/z

261.0).

Why is this acceptable? The precursor ions (317 vs. 326) are separated by 9 Da. Modern

triple quadrupoles (Q1 resolution) can easily distinguish these parents. The lack of a unique

product ion for the IS is a trade-off for the high sensitivity of the 261 fragment.

Crosstalk Check: Ensure Q1 isolation width is set to "Unit" or tighter (0.7 FWHM) to prevent

the high-abundance analyte parent from bleeding into the IS channel.

Fragmentation Pathway Diagram
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Caption: MS/MS fragmentation logic. Both analyte and IS yield the common m/z 261.0 core

fragment after losing the tert-butyl group.

Experimental Conditions
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).
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Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile (or Methanol).[3]

Gradient: 10% B to 90% B over 3-5 minutes.

Sample Preparation:

Aliquot 50 µL plasma.

Add 200 µL IS working solution (Timolol-d9 in ACN).

Vortex (1 min) and Centrifuge (10,000 rpm, 5 min).

Inject supernatant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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